N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C23H22N4O3S2/c1-16-4-6-17(7-5-16)14-31-23-25-18(15-32-23)13-21(28)24-10-11-27-22(29)9-8-19(26-27)20-3-2-12-30-20/h2-9,12,15H,10-11,13-14H2,1H3,(H,24,28)
• InChI Key: SOGAJNJSUJSHKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=CS2)CC(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CO4
• Molecular Formula: C23H22N4O3S2
• Molecular Weight: 466.6 g/mol
• CAS No.: 1203352-70-8

Description

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C23H22N4O3S2 and its molecular weight is 466.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Anticonvulsant Activities : A study on the synthesis and evaluation of alpha-acetamido-N-benzylacetamide derivatives, including furan and thiazol groups, demonstrated significant anticonvulsant properties, indicating potential application in seizure management. These compounds showed promising results in the maximal electroshock-induced seizure (MES) test in mice, with certain derivatives providing excellent protection against MES-induced seizures, comparable to phenytoin (Kohn et al., 1993).

• Antimicrobial and Anticancer Activities : Research on thiazolyl and thiadiazolyl derivatives of substituted furan and pyrrole indicated promising antimicrobial activities. These compounds underwent various synthesis routes, with some showing significant effects against bacterial strains (Hassan, 2007). Additionally, 5-methyl-4-phenyl thiazole derivatives were synthesized and evaluated as anticancer agents, revealing potential in inhibiting tumor growth, particularly against human lung adenocarcinoma cells (Evren et al., 2019).

• Anti-Diabetic Agents : A novel series of bi-heterocyclic compounds, including thiazole and oxadiazol derivatives, were synthesized and showed potent inhibitory activity against α-glucosidase enzyme, highlighting their potential as anti-diabetic agents (Abbasi et al., 2020).

Computational and Structural Analysis

• Theoretical Studies and Molecular Docking : Theoretical investigations and molecular docking studies have been applied to similar compounds to understand their reactivity, binding affinities, and potential as drugs. For example, antimalarial sulfonamides were explored for their utility against COVID-19 through computational calculations and molecular docking, providing insights into their reactivity and interaction with biological targets (Fahim & Ismael, 2021).

Mechanism of Action

Furan derivatives

Furan is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Compounds containing a furan ring have diverse biological activities. For instance, some furan derivatives have shown antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Thiazole derivatives

Thiazole is a heterocyclic compound that consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. Thiazole derivatives have been found to possess various biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .